Cas no 2877631-68-8 (6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile)

6-{4-[6-(Trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile is a heterocyclic compound featuring a pyrimidine core substituted with a trifluoromethyl group and linked to a piperazine ring, which is further connected to a cyanopyridine moiety. This structure imparts unique physicochemical properties, including enhanced binding affinity and metabolic stability, making it valuable in medicinal chemistry and pharmaceutical research. The trifluoromethyl group contributes to improved lipophilicity and bioavailability, while the nitrile functionality offers versatility for further derivatization. Its well-defined synthetic pathway ensures reproducibility, and its structural features suggest potential applications as a kinase inhibitor or in agrochemical development. The compound is typically supplied with high purity to meet research and industrial standards.
6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile structure
2877631-68-8 structure
Product Name:6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile
CAS No:2877631-68-8
MF:C15H13F3N6
MW:334.299132108688
CID:5329004
Update Time:2025-10-30

6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-[4-[6-(Trifluoromethyl)-4-pyrimidinyl]-1-piperazinyl]-3-pyridinecarbonitrile
    • 6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile
    • Inchi: 1S/C15H13F3N6/c16-15(17,18)12-7-14(22-10-21-12)24-5-3-23(4-6-24)13-2-1-11(8-19)9-20-13/h1-2,7,9-10H,3-6H2
    • InChI Key: NIADVKZWWKAQSY-UHFFFAOYSA-N
    • SMILES: C1=NC(N2CCN(C3C=C(C(F)(F)F)N=CN=3)CC2)=CC=C1C#N

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 527.5±50.0 °C(Predicted)
  • pka: 4.97±0.29(Predicted)

6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6559-6861-2μmol
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile
2877631-68-8
2μmol
$85.5 2023-09-08
Life Chemicals
F6559-6861-5μmol
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile
2877631-68-8
5μmol
$94.5 2023-09-08
Life Chemicals
F6559-6861-10μmol
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile
2877631-68-8
10μmol
$103.5 2023-09-08
Life Chemicals
F6559-6861-20μmol
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile
2877631-68-8
20μmol
$118.5 2023-09-08
Life Chemicals
F6559-6861-1mg
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile
2877631-68-8
1mg
$81.0 2023-09-08
Life Chemicals
F6559-6861-2mg
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile
2877631-68-8
2mg
$88.5 2023-09-08
Life Chemicals
F6559-6861-3mg
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile
2877631-68-8
3mg
$94.5 2023-09-08
Life Chemicals
F6559-6861-4mg
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile
2877631-68-8
4mg
$99.0 2023-09-08
Life Chemicals
F6559-6861-5mg
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile
2877631-68-8
5mg
$103.5 2023-09-08
Life Chemicals
F6559-6861-10mg
6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile
2877631-68-8
10mg
$118.5 2023-09-08

Additional information on 6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile

Introduction to 6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile (CAS No. 2877631-68-8)

6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile (CAS No. 2877631-68-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile is characterized by a pyridine ring linked to a piperazine moiety, which is further substituted with a trifluoromethylated pyrimidine group. This intricate arrangement of functional groups imparts the molecule with high chemical stability and specific binding affinities to various biological targets.

Recent studies have highlighted the potential of this compound in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes.

In addition to its antiviral properties, this compound has shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute found that 6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile selectively targets and inhibits the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile have also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. These properties are crucial for ensuring sustained therapeutic effects and minimizing dosing frequency.

Safety and toxicity profiles are critical considerations in drug development. Preliminary toxicology studies have shown that 6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile has a wide therapeutic window and low toxicity at effective doses. This favorable safety profile supports its potential for further clinical evaluation.

The synthetic route for producing 6-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile has been optimized to ensure high yield and purity. The synthesis involves a series of well-characterized reactions, including coupling reactions, cyclizations, and functional group transformations. The availability of efficient synthetic methods facilitates large-scale production for preclinical and clinical studies.

In conclusion, 6-{4-6-(trifluoromethyl)pyrimidin-4-yipiperazin-l-yi}pyridine-S-carbonitrile (CAS No. 2877631—68—8) represents a promising candidate for the development of novel therapeutics. Its unique chemical structure, combined with its broad-spectrum biological activities and favorable pharmacological properties, positions it as a valuable asset in the ongoing efforts to combat viral infections and cancer. Ongoing research aims to further elucidate its mechanisms of action and optimize its therapeutic potential for clinical applications.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd